Cas no 1805944-22-2 (4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1805944-22-2
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4850112
• Update Time: 2025-05-26

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H6F5NO/c9-7(10)6-4(3-15)1-14-2-5(6)8(11,12)13/h1-2,7,15H,3H2
• InChI Key： HRTOOHOJKCRDFZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NC=C1CO)C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol

4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol: A Comprehensive Overview

The compound 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol, identified by the CAS number 1805944-22-2, is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with difluoromethyl and trifluoromethyl groups, along with a hydroxymethyl group at the 5-position. The presence of these fluorinated substituents imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol as a precursor for the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel fluorinated polymers, which exhibit exceptional thermal stability and mechanical resilience. These polymers have found applications in high-performance electronics and aerospace industries, where durability under extreme conditions is paramount. The ability of this compound to undergo various chemical transformations, such as nucleophilic substitution and electrophilic aromatic substitution, further underscores its versatility in synthetic chemistry.

In the pharmaceutical sector, 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol has been investigated for its potential as a building block in drug design. Its fluorinated groups are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Recent findings suggest that derivatives of this compound may exhibit promising anti-inflammatory and anticancer activities. For example, studies conducted at leading research institutions have demonstrated that certain analogs can selectively inhibit key enzymes involved in inflammatory pathways, offering new avenues for treating chronic inflammatory diseases.

The synthesis of 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the fluorination of a pyridine derivative using electrophilic fluorination reagents, followed by selective substitution reactions to introduce the hydroxymethyl group. Researchers have also explored catalytic methods to improve the efficiency and sustainability of these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance yields while reducing environmental impact.

In terms of physical properties, 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound is also relatively stable under ambient conditions, though it may degrade upon prolonged exposure to strong oxidizing agents or high-energy radiation.

The environmental impact of 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol has also been a topic of recent research interest. Studies have shown that its fluorinated substituents contribute to its persistence in certain environmental matrices, though degradation pathways involving microbial activity have been identified under specific conditions. Efforts are ongoing to develop more sustainable methods for its production and disposal to minimize ecological footprint.

In conclusion, 4-(Difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. Its role as a versatile building block in material science and drug discovery highlights its significance in advancing technological and therapeutic innovations. As research into this compound progresses, it is anticipated that new insights will further expand its utility across various industries.